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Compound of Interest

Compound Name: 3-Phenoxypropyl bromide

Cat. No.: B1583762 Get Quote

Essential Safety and Handling Guide for 3-
Phenoxypropyl Bromide
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides immediate, essential safety and logistical

information for the proper use and disposal of 3-Phenoxypropyl bromide (CAS No. 588-63-6).

Chemical Identity:

Name 3-Phenoxypropyl bromide

Synonyms 3-Bromopropyl phenyl ether

CAS Number 588-63-6

Molecular Formula C₉H₁₁BrO

Molecular Weight 215.09 g/mol

Hazard Identification and Personal Protective Equipment
(PPE)
3-Phenoxypropyl bromide can cause skin and eye irritation and may be harmful if swallowed.

[1][2] Upon combustion, it can decompose to produce hazardous fumes, including carbon
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monoxide, carbon dioxide, and hydrogen bromide.[1] Adherence to proper PPE protocols is

mandatory to ensure personal safety.

Recommended Personal Protective Equipment:

Protection Type Specific Equipment Purpose

Respiratory Protection Vapor respirator
To prevent inhalation of

harmful vapors.

Hand Protection
Protective gloves (e.g., rubber

gloves)

To prevent skin contact and

irritation.[1]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from splashes.

[1]

Face Protection
Face shield (if the situation

requires)

To provide additional

protection for the face from

splashes.[1]

Body Protection
Protective clothing (e.g., lab

coat)

To prevent contamination of

personal clothing.[1]

Foot Protection
Protective boots (if the

situation requires)
To protect feet from spills.[1]

Operational Plan: Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Handling and Storage Guidelines:
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Procedure Guideline

Ventilation
Handle in a well-ventilated area or under a

chemical fume hood.[1]

Personal Hygiene

Wash hands and face thoroughly after handling.

[1] Avoid eating, drinking, or smoking in the work

area.

Contact Avoidance Avoid contact with skin, eyes, and clothing.[1]

Storage Conditions
Store in a cool, dark, and dry place.[1][3] Keep

the container tightly closed.[1]

Incompatible Materials Store away from strong oxidizing agents.[1]

Emergency Procedures: First Aid and Spill Response
Immediate and appropriate responses to exposure or spills can significantly mitigate potential

harm.

First Aid Measures:

Exposure Route Immediate Action

Inhalation

Move the victim to fresh air and keep them at

rest in a comfortable breathing position.[1][4]

Seek medical attention if you feel unwell.[1]

Skin Contact

Immediately remove all contaminated clothing.

[1] Rinse the skin with plenty of water.[1][4] If

skin irritation occurs, seek medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

[1] Remove contact lenses if present and easy

to do.[1] Continue rinsing. If eye irritation

persists, get medical attention.[1]

Ingestion

Rinse mouth with water.[1] Do NOT induce

vomiting.[2] Seek immediate medical attention.

[1]
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Spill Cleanup Protocol:

Step Action

1. Ensure Safety

Wear appropriate personal protective

equipment, including a vapor respirator, gloves,

and safety glasses.[1]

2. Containment For large spills, contain the spill by bunding.[1]

3. Absorption

Absorb the spilled material with a suitable inert

absorbent such as dry sand, earth, or sawdust.

[1]

4. Collection
Carefully collect the absorbed material into a

suitable, labeled container for disposal.

5. Decontamination
Clean the spill area thoroughly with soap and

water.

6. Disposal
Dispose of the collected waste in accordance

with local, state, and federal regulations.[1]

Disposal Plan
Proper disposal of 3-Phenoxypropyl bromide and its containers is essential to prevent

environmental contamination and ensure regulatory compliance.

Disposal Guidelines:
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Waste Type Disposal Procedure

Unused Chemical

Dispose of contents and container to an

approved waste disposal plant.[2] Contact a

licensed professional waste disposal service.

Contaminated Materials

Absorbents, clothing, and other materials

contaminated with 3-Phenoxypropyl bromide

should be placed in a sealed, labeled container

and disposed of as hazardous waste according

to regulations.

Empty Containers
Do not reuse empty containers. Dispose of them

in accordance with official regulations.

Visual Workflow Guides
The following diagrams illustrate the procedural steps for handling 3-Phenoxypropyl bromide
safely.
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Safe Handling Workflow for 3-Phenoxypropyl Bromide

Preparation

Handling

Post-Handling

Disposal

Don Appropriate PPE

Ensure Proper Ventilation

Carefully Transfer Chemical

Use in Experiment

Decontaminate Work Area

Remove PPE Correctly

Dispose of Chemical Waste

Dispose of Empty Containers

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Phenoxypropyl bromide.
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Spill Response Decision Tree

Spill Detected

Major Spill?

Personnel Trained?

No

Evacuate Area & Call Emergency Services

Yes

Don Appropriate PPE

Yes

Notify Supervisor

No

Contain the Spill

Absorb with Inert Material

Collect and Containerize Waste

Decontaminate Spill Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Decision-making process for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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